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Compound of Interest

Compound Name:
N-Desmethylcarboxy Terbinafine-

d7

Cat. No.: B1140389 Get Quote

In-Depth Technical Guide: N-Desmethylcarboxy
Terbinafine-d7
This technical guide provides a comprehensive overview of N-Desmethylcarboxy
Terbinafine-d7, a deuterated metabolite of the antifungal drug Terbinafine. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, metabolic pathways, and analytical considerations.

Core Compound Data
N-Desmethylcarboxy Terbinafine-d7 is a stable isotope-labeled version of N-

Desmethylcarboxy Terbinafine, a metabolite of Terbinafine. The deuteration makes it a valuable

tool in pharmacokinetic and metabolic studies, often used as an internal standard for

quantitative analysis.

Parameter Value Reference

CAS Number 1185238-58-7 [1]

Molecular Formula C₂₀H₁₄D₇NO₂ [2]

Molecular Weight 314.43 g/mol [2]

Unlabeled CAS Number 99473-15-1 [1]
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Terbinafine: Mechanism of Action
Terbinafine, the parent compound, is an allylamine antifungal agent that acts by inhibiting the

enzyme squalene epoxidase.[3][4][5][6] This enzyme is a critical component in the fungal

ergosterol biosynthesis pathway. Ergosterol is an essential sterol in fungal cell membranes,

analogous to cholesterol in mammalian cells, responsible for maintaining membrane integrity

and fluidity.[3][5]

The inhibition of squalene epoxidase leads to two significant downstream effects that contribute

to the antifungal activity of Terbinafine:

Ergosterol Depletion: The blockage of the synthesis pathway results in a deficiency of

ergosterol, compromising the fungal cell membrane's structural integrity and function.[3][5]

Squalene Accumulation: The enzymatic inhibition causes a buildup of squalene within the

fungal cell.[3][5] High concentrations of intracellular squalene are toxic to the fungal cell,

leading to cell death.[3][5]

This mechanism provides a selective action against fungal pathogens, as the enzyme in the

mammalian cholesterol biosynthesis pathway is significantly less sensitive to Terbinafine.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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